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Compound of Interest

Compound Name: 3-Bromo-4-nitrophenol

Cat. No.: B022720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isomers of the molecular
formula C6H4BrNO3, with a primary focus on 4-Bromo-3-nitrophenol due to the availability of
scientific data. This document summarizes key chemical properties, experimental protocols for
synthesis, and discusses the limited available information on the biological activity of these
compounds. The guide is intended to serve as a foundational resource for researchers and
professionals engaged in chemical synthesis and drug discovery.

Core Isomers and Physicochemical Data

The molecular formula C6H4BrNO3 corresponds to two primary identified isomers. The
guantitative data for these compounds are summarized in the table below for ease of

comparison.
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(6-Bromo-3-pyridinyl)

Property 4-Bromo-3-nitrophenol

hydrogen carbonate
Molecular Weight 218.00 g/mol 218.00 g/mol
CAS Number 78137-76-5[1] Not available

Brown to very dark ]
Appearance ] Not available
orange/brown solid[2]

Melting Point 144-145 °CJ[2] Not available
Boiling Point 281 °C[2] Not available
Density 1.881 g/cm3[2] Not available
pKa 7.65 £ 0.10 (Predicted)[2] Not available
Solubility Sparingly soluble in water[1] Not available

Note: There is a significant lack of publicly available experimental data for (6-Bromo-3-pyridinyl)
hydrogen carbonate.

Experimental Protocols: Synthesis of 4-Bromo-3-
nitrophenol

Two primary synthetic routes for 4-Bromo-3-nitrophenol have been identified in the literature.

Synthesis from 4-Bromobenzoic Acid

This multi-step synthesis involves the nitration of 4-bromobenzoic acid followed by a series of
transformations to yield the final product.[3]

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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